Cas no 648418-49-9 (Pyrrolo[2,1-a]isoquinoline-3-carboxylic acid, 2-fluoro-, ethyl ester)

• Product Name: Pyrrolo[2,1-a]isoquinoline-3-carboxylic acid, 2-fluoro-, ethyl ester
• CAS No: 648418-49-9
• MF: C₁₅H₁₂FNO₂
• MW: 257.259687423706
• CID: 415201
• PubChem ID: 71378496
• Update Time: 2025-04-19

Pyrrolo[2,1-a]isoquinoline-3-carboxylic acid, 2-fluoro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-a]isoquinoline-3-carboxylic acid, 2-fluoro-, ethyl ester
• ethyl 2-fluoropyrrolo[2,1-a]isoquinoline-3-carboxylate
• DTXSID90801109
• 648418-49-9

• Inchi： 1S/C15H12FNO2/c1-2-19-15(18)14-12(16)9-13-11-6-4-3-5-10(11)7-8-17(13)14/h3-9H,2H2,1H3
• InChI Key： QIONTIXDQZOKMJ-UHFFFAOYSA-N
• SMILES： FC1C=C2C3C=CC=CC=3C=CN2C=1C(=O)OCC

Computed Properties

• Exact Mass: 257.08526
• Monoisotopic Mass: 257.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 30.71